molecular formula C22H22FN3O2S B2995245 N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide CAS No. 1105201-32-8

N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide

Cat. No. B2995245
CAS RN: 1105201-32-8
M. Wt: 411.5
InChI Key: WPRYVNWWPBZRRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C22H22FN3O2S and its molecular weight is 411.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Heterocyclic derivatives, like the ones related to N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide, have been extensively studied for their potential in various applications. The formation and X-Ray structure determination of compounds structurally related to this complex molecule, such as 2-dimethylamino-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidine-4,6-dione, provide insights into their chemical behavior and potential applications in drug design and development. These compounds are derived from actions like the hydrolysis of ketene on specific guanidine derivatives, showcasing their versatility and potential in synthesizing novel therapeutic agents (Banfield, Fallon, & Gatehouse, 1987).

Synthesis for Anti-inflammatory Applications

The synthesis of novel N-derivatives with specific structural features, including those similar to the compound of interest, has been explored for their anti-inflammatory activity. For instance, derivatives synthesized by reacting pyrazole with various substituted acetamides have shown significant anti-inflammatory activity in preliminary assays. This highlights the potential of such compounds in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Radioligand and Imaging Applications

Compounds structurally related to N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide, such as 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, have been reported as selective ligands for the translocator protein (18 kDa), with applications in positron emission tomography (PET) imaging of neuroinflammatory processes. The ability to label these compounds with fluorine-18 offers a valuable tool for in vivo imaging, contributing to the understanding and diagnosis of various neurodegenerative diseases (Dollé et al., 2008).

Anticonvulsant Potential

The direct synthesis of thio-N-acetamide derivatives of pyrimidine, showing structural similarities to the compound , has been investigated for their anticonvulsant potential. Through molecular docking studies, these compounds have demonstrated moderate anticonvulsant activity, highlighting their potential in developing new treatments for epilepsy and related seizure disorders (Severina et al., 2020).

Photovoltaic Efficiency and Ligand-Protein Interactions

Studies on benzothiazolinone acetamide analogs, which share functional groups with the compound of interest, have explored their photovoltaic efficiency and ligand-protein interactions. These compounds exhibit good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs), alongside their ability to interact with proteins like Cyclooxygenase 1 (COX1), suggesting applications in both renewable energy and medicinal chemistry (Mary et al., 2020).

properties

IUPAC Name

N-(2,3-dimethylphenyl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22FN3O2S/c1-13-7-6-10-19(14(13)2)25-20(27)11-17-15(3)24-22(26-21(17)28)29-12-16-8-4-5-9-18(16)23/h4-10H,11-12H2,1-3H3,(H,25,27)(H,24,26,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPRYVNWWPBZRRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)CC2=C(N=C(NC2=O)SCC3=CC=CC=C3F)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22FN3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,3-dimethylphenyl)-2-(2-((2-fluorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.